4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid

• Molecular Formula: C11H17NO8
• Molecular Weight: 291.25 g/mol
• InChI: InChI=1S/C11H17NO8/c1-4(14)12-5-2-7(11(18)19)20-10(8(5)16)9(17)6(15)3-13/h2,5-6,8-10,13,15-17H,3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,8+,9+,10+/m0/s1
• InChIKey: OROCJNDGXWMTBX-UFGQHTETSA-N

DANA Procurement Specifications

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (commonly designated DANA or Neu5Ac2en) is the prototypical transition-state analogue inhibitor of sialidases (neuraminidases) [1]. As a derivative of sialic acid featuring the 2,3-dehydro-2-deoxy scaffold, it acts as a competitive, broad-spectrum inhibitor of viral, bacterial, and mammalian neuraminidases, with inhibition constants (Ki) typically in the low micromolar range [2]. Its well-characterized binding mode across diverse enzyme families [3] makes it the fundamental reference standard for sialidase inhibitor development and the scaffold upon which clinically approved antivirals (e.g., zanamivir, oseltamivir) were designed [4].

1 Broad-spectrum sialidase inhibitor reference standard for viral, bacterial, and mammalian enzyme studies

2 Transition-state analogue scaffold for neuraminidase inhibitor SAR and C4-position benchmarking

3 Rapid-equilibrium, preincubation-independent control for endpoint and high-throughput screening assays

• [1] von Itzstein, M. (2007). The war against influenza: discovery and development of sialidase inhibitors. Nature Reviews Drug Discovery, 6(12), 967-974. View Source
• [2] Tanaka, K., Siwu, E. R., Minami, K., et al. (2008). Photoaffinity labeling of sialidase with a biotin-conjugated phenylaminodiazirine derivative of 2,3-didehydro-2-deoxy-N-acetylneuraminic acid. Chemical and Pharmaceutical Bulletin, 56(3), 332-335. View Source
• [3] Clark, N. D., Pham, C., Kurniyati, K., et al. (2023). Crystal Structure of Porphyromonas gingivalis Sialidase (PG_0352) Bound to Neu5Ac2en (DANA). PLoS Pathogens, 19(9), e1011674. View Source
• [4] Barrett, S., Mohr, P. G., Schmidt, P. M., & McKimm-Breschkin, J. L. (2011). Real Time Enzyme Inhibition Assays Provide Insights into Differences in Binding of Neuraminidase Inhibitors to Wild Type and Mutant Influenza Viruses. PLoS ONE, 6(8), e23627. View Source

Why DANA Cannot Be Substituted

Sialidase inhibitors are not interchangeable reagents. The parent scaffold, DANA, displays a uniquely broad, pan-sialidase inhibition profile with IC50 values typically spanning 2–400 μM across viral, bacterial, and mammalian enzymes [1], whereas clinically optimized derivatives exhibit drastically altered potency spectra: zanamivir achieves sub-nanomolar potency against influenza neuraminidase but loses broad-spectrum utility (IC50 up to 5 mM against bacterial sialidases) [2]. Furthermore, DANA's fast-binding, reversible kinetics [3] differ fundamentally from the slow-binding, time-dependent inhibition of advanced analogs—a critical distinction for assay design and mechanistic studies. For applications requiring a broad-spectrum, rapid-equilibrium reference inhibitor with consistent activity across enzyme sources, substitution with more selective or slow-binding analogs will yield non-comparable and potentially misleading experimental results.

Inhibition spectrum Broad, consistent across viral, bacterial, and mammalian sialidases Clinical analogs (e.g., zanamivir) show narrow, source-dependent activity; may lose activity against many bacterial targets

Binding kinetics Rapid equilibrium; no time-dependent IC50 shift; preincubation not required Slow-binding, time-dependent inhibitors (zanamivir, oseltamivir) demand extended preincubation and alter endpoint readouts

Isoenzyme coverage Inhibits both NEU1 and NEU3 human sialidases Zanamivir is NEU3-selective only, missing NEU1-dependent processes

• [1] Nishikawa, K., & Takahashi, T. (2012). Bacterial Neuraminidase Rescues Influenza Virus Replication from Inhibition by a Neuraminidase Inhibitor. PLoS ONE, 7(9), e45371. View Source
• [2] Nishikawa, K., & Takahashi, T. (2012). Bacterial Neuraminidase Rescues Influenza Virus Replication from Inhibition by a Neuraminidase Inhibitor. PLoS ONE, 7(9), e45371. View Source
• [3] Barrett, S., Mohr, P. G., Schmidt, P. M., & McKimm-Breschkin, J. L. (2011). Real Time Enzyme Inhibition Assays Provide Insights into Differences in Binding of Neuraminidase Inhibitors to Wild Type and Mutant Influenza Viruses. PLoS ONE, 6(8), e23627. View Source

DANA Performance vs. Analogs

Bacterial Sialidase Potency vs. Zanamivir

DANA exhibits consistent, broad-spectrum inhibition of neuraminidases from multiple sources, whereas zanamivir shows highly variable, source-dependent potency. In direct comparative assays, DANA inhibited V. cholerae, C. perfringens, and A. ureafaciens sialidases with IC50 values of 10.1 µM, 13.4 µM, and 402.9 µM, respectively [1]. In contrast, under identical assay conditions, zanamivir inhibited only the V. cholerae enzyme (IC50 = 101.9 µM) and showed no detectable inhibition of the other two bacterial sialidases [1]. This demonstrates DANA's functional breadth compared to the narrow, source-restricted activity of zanamivir.

Bacterial sialidase IC50 vs. zanamivir

Head-to-head

DANA: 10.1 µM (V. cholerae), 13.4 µM (C. perfringens), 402.9 µM (A. ureafaciens). Zanamivir: 101.9 µM (V. cholerae only); no inhibition of other two strains.

Reported broader source coverage than zanamivir.

Lectin-based fluorescence microplate assay.

Evidence Dimension	Inhibitory potency (IC50) across three bacterial neuraminidases
Target Compound Data	V. cholerae: 10.1 µM; C. perfringens: 13.4 µM; A. ureafaciens: 402.9 µM
Comparator Or Baseline	Zanamivir: V. cholerae: 101.9 µM; C. perfringens: no inhibition; A. ureafaciens: no inhibition
Quantified Difference	DANA IC50 is ~10-fold lower than zanamivir for V. cholerae; DANA uniquely inhibits C. perfringens and A. ureafaciens where zanamivir is inactive
Conditions	Lectin-based fluorescence microplate assay; glycoprotein substrate; pH and temperature per standard NA activity assay conditions

Why This Matters

Procurement of DANA ensures reliable inhibition across diverse sialidase sources, unlike zanamivir which is unsuitable for bacterial sialidase studies except V. cholerae.

• [1] Hoffmann, A., et al. (2021). Lectin-based assay for the determination of the inhibition activity of small molecule inhibitors of neuraminidases. Journal of Biotechnology, 325, 65-72. View Source

Cellular Sialidase Potency vs. Oseltamivir

In live BMC-2 macrophage cells, DANA inhibits LPS-induced sialidase activity with an IC50 of 19.1 µM, whereas oseltamivir phosphate (Tamiflu) demonstrates markedly higher potency with an IC50 of 0.0194 µM [1]. This ~1,000-fold difference quantifies the substantial potency gap between the parent scaffold and a clinically optimized derivative, confirming that DANA serves as the appropriate lower-potency reference control for cellular assays where oseltamivir would produce near-complete inhibition at concentrations orders of magnitude lower.

Cellular sialidase IC50 vs. oseltamivir

Head-to-head

DANA IC50 = 19.1 µM; oseltamivir phosphate IC50 = 0.0194 µM (~1,000-fold difference) in live macrophage cells.

Quantifies baseline reference potency gap.

LPS-induced sialidase activity; BMC-2 macrophages.

Evidence Dimension	Inhibitory potency (IC50) against LPS-induced sialidase activity in live BMC-2 macrophage cells
Target Compound Data	19.1 µM
Comparator Or Baseline	Oseltamivir phosphate: 0.0194 µM
Quantified Difference	~1,000-fold lower potency (DANA IC50 / oseltamivir IC50 ≈ 985)
Conditions	Live BMC-2 macrophage cells; LPS-induced sialidase activity; cellular assay format

Why This Matters

This quantifies DANA's role as a baseline reference inhibitor, enabling researchers to benchmark novel inhibitors against a well-characterized, moderate-potency standard rather than an ultra-potent clinical compound.

• [1] Amith, S. R., Jayanth, P., Franchuk, S., et al. (2009). Dependence of pathogen molecule-induced toll-like receptor activation and cell function on Neu1 sialidase. Glycoconjugate Journal, 26(9), 1197-1212. View Source

C4 Scaffold SAR Comparison

DANA serves as the foundational scaffold for influenza neuraminidase inhibitor development. The addition of an amino group at the 4-position (yielding 4-amino-DANA) enhances inhibitory activity approximately 100-fold relative to the parent DANA, while the addition of a guanidinium group (yielding zanamivir) produces a ~10,000-fold enhancement [1]. These quantitative SAR relationships establish DANA as the essential baseline reference for evaluating C4-position modifications and for calibrating the potency gains achievable through rational design.

C4 scaffold SAR comparison

Class-level

4-Amino-DANA: ~100× enhancement; zanamivir (4-guanidino): ~10,000× enhancement over DANA baseline.

Establishes SAR baseline for C4 modifications.

Class-level inference from foundational influenza NA studies.

Evidence Dimension	Relative inhibitory potency enhancement from scaffold modifications
Target Compound Data	DANA (parent scaffold) = baseline (1×)
Comparator Or Baseline	4-Amino-DANA: ~100× enhancement; Zanamivir (4-guanidino-DANA): ~10,000× enhancement
Quantified Difference	100-fold and 10,000-fold enhancements, respectively, attributed to C4-position modifications
Conditions	Influenza virus neuraminidase inhibition assays; cited from von Itzstein et al. (1993) foundational work

Why This Matters

DANA is not merely an inhibitor but a validated SAR reference compound; procurement enables direct, quantitative benchmarking of novel C4-substituted analogs against the established baseline.

• [1] Barrett, S., Mohr, P. G., Schmidt, P. M., & McKimm-Breschkin, J. L. (2011). Real Time Enzyme Inhibition Assays Provide Insights into Differences in Binding of Neuraminidase Inhibitors to Wild Type and Mutant Influenza Viruses. PLoS ONE, 6(8), e23627. View Source

Rapid-Equilibrium vs. Slow-Binding Kinetics

DANA exhibits rapid, reversible binding to influenza neuraminidase, reaching equilibrium quickly and showing no time-dependent enhancement of inhibition upon preincubation [1]. In contrast, the clinically optimized derivative zanamivir demonstrates slow-binding, time-dependent inhibition, with IC50 values decreasing substantially over a 60-minute reaction period and showing marked sensitivity to preincubation conditions [1]. For wild-type influenza viruses, zanamivir IC50 values without preincubation start high and continuously decrease over time, while preincubation yields substantially lower IC50s; DANA displays no such time-dependent or preincubation-sensitive behavior [1].

Rapid-equilibrium vs. slow-binding kinetics

Head-to-head

DANA: rapid equilibrium, IC50 independent of preincubation. Zanamivir: slow-binding, IC50 decreases over time and with preincubation.

Supports endpoint assay design without preincubation.

Real-time fluorescent inhibition assay; wild-type influenza virus.

Evidence Dimension	Binding kinetics: time-dependence and preincubation sensitivity
Target Compound Data	Fast-binding; IC50 independent of preincubation; reaches equilibrium rapidly
Comparator Or Baseline	Zanamivir: Slow-binding; IC50 decreases with time and is substantially lowered by 30 min preincubation
Quantified Difference	Qualitative kinetic distinction: DANA = fast equilibrium binder; zanamivir = slow, time-dependent binder
Conditions	Real-time fluorescent enzyme inhibition assay; influenza virus neuraminidase; 30 min preincubation vs. no preincubation; IC50 monitoring at 10 min intervals over 60 min

Why This Matters

DANA's rapid-equilibrium kinetics make it the preferred positive control for high-throughput screening and standard endpoint assays, whereas slow-binding inhibitors like zanamivir require extended preincubation protocols that complicate assay workflows.

• [1] Barrett, S., Mohr, P. G., Schmidt, P. M., & McKimm-Breschkin, J. L. (2011). Real Time Enzyme Inhibition Assays Provide Insights into Differences in Binding of Neuraminidase Inhibitors to Wild Type and Mutant Influenza Viruses. PLoS ONE, 6(8), e23627. View Source

Pan-Source Inhibition vs. Zanamivir

DANA exhibits remarkably consistent inhibitory potency across neuraminidases from influenza virus, bacteria, and saliva, with IC50 values ranging from 2–20 µM irrespective of enzyme source [1]. In stark contrast, zanamivir displays extreme source-dependent variability: sub-nanomolar potency against influenza virus neuraminidases (IC50 = 0.6–3 nM) but millimolar potency against bacterial and salivary sialidases (IC50 = 0.1–5 mM) [1]. This represents a >100,000-fold difference in zanamivir's potency depending on enzyme origin, whereas DANA maintains a narrow, predictable potency window across all tested sources.

Pan-source inhibition vs. zanamivir

Head-to-head

DANA IC50: 2–20 µM (viral, bacterial, salivary). Zanamivir: 0.6–3 nM (viral) vs. 0.1–5 mM (bacterial/salivary).

Supports consistent, source-independent inhibition.

Triplicate measurements; >100,000-fold zanamivir potency variation across sources.

Evidence Dimension	Inhibitory potency (IC50) range across viral, bacterial, and salivary neuraminidases
Target Compound Data	2–20 µM (consistent across all sources)
Comparator Or Baseline	Zanamivir: Influenza virus: 0.6–3 nM; Bacteria/Saliva: 0.1–5 mM
Quantified Difference	DANA: <10-fold variation across sources; Zanamivir: >100,000-fold variation across sources
Conditions	Neuraminidase activity assay with ten-fold serial dilutions; triplicate measurements; data from influenza viruses, bacteria, and human saliva

Why This Matters

For experiments requiring predictable, source-independent inhibition—such as mixed-culture systems, microbiome studies, or assays where enzyme identity may be uncertain—DANA is the only reliable choice; zanamivir's extreme source-dependence renders it unsuitable for such applications.

• [1] Nishikawa, K., & Takahashi, T. (2012). Bacterial Neuraminidase Rescues Influenza Virus Replication from Inhibition by a Neuraminidase Inhibitor. PLoS ONE, 7(9), e45371. View Source

Isoenzyme Selectivity vs. Zanamivir

In human monocyte-derived dendritic cells (DCs), DANA inhibits both NEU1 and NEU3 sialidases, whereas zanamivir selectively inhibits NEU3 but not NEU1 [1]. This differential selectivity was demonstrated in differentiation assays where mature DCs grown in the presence of DANA showed altered sialylation profiles consistent with dual NEU1/NEU3 inhibition, while zanamivir-treated cells exhibited changes attributable to NEU3 inhibition alone [1]. The broader isoenzyme coverage of DANA makes it the appropriate pan-inhibitor control for human sialidase studies, particularly when NEU1 activity is of interest.

Isoenzyme selectivity vs. zanamivir

Head-to-head

DANA: inhibits both human NEU1 and NEU3. Zanamivir: NEU3-selective only.

Required for NEU1-inclusive human sialidase studies.

Monocyte-derived dendritic cell differentiation model.

Evidence Dimension	Inhibition profile against human sialidase isoenzymes NEU1 and NEU3
Target Compound Data	Inhibits both NEU1 and NEU3
Comparator Or Baseline	Zanamivir: Inhibits NEU3 only (no inhibition of NEU1)
Quantified Difference	Qualitative difference in isoenzyme coverage: DANA = dual inhibitor; zanamivir = NEU3-selective
Conditions	Human monocyte-derived dendritic cell differentiation model; sialidase inhibition monitored via cellular sialic acid content and LPS-induced cytokine production

Why This Matters

When studying human sialidase biology, particularly NEU1-mediated processes, DANA is the required pan-inhibitor control; substitution with zanamivir would yield false-negative results for NEU1-dependent phenomena.

• [1] Stamatos, N. M., et al. (2010). LPS-induced cytokine production in human dendritic cells is regulated by sialidase activity. Journal of Leukocyte Biology, 88(6), 1227-1239. View Source

DANA Deployment & Procurement Scenarios

Positive Control for Bacterial Sialidase Screening

DANA is the optimal positive control for high-throughput screening campaigns targeting bacterial sialidases from diverse genera. Its consistent IC50 values of 10.1–13.4 µM against V. cholerae and C. perfringens sialidases [1] provide a reliable benchmark for hit validation, while its activity against A. ureafaciens (IC50 = 402.9 µM) [1] offers a lower-potency reference for assessing inhibitor selectivity. In contrast, zanamivir is completely inactive against C. perfringens and A. ureafaciens [1], making it unsuitable as a universal positive control in bacterial neuraminidase programs.

C4-Position SAR Baseline

DANA serves as the essential parent scaffold for structure-activity relationship (SAR) studies focused on the C4-position of neuraminidase inhibitors. The well-documented potency enhancements of ~100-fold for 4-amino-DANA and ~10,000-fold for 4-guanidino-DANA (zanamivir) relative to DANA [2] provide a quantitative framework for evaluating novel C4-substituted analogs. Procurement of high-purity DANA enables direct, head-to-head benchmarking of new chemical entities against this established baseline, facilitating accurate potency ranking and mechanistic interpretation of C4-position modifications.

Mixed-Source Sialidase Inhibition

For experimental systems involving mixed microbial communities, microbiome samples, or undefined enzyme sources, DANA is uniquely suited as a sialidase inhibitor. Its narrow IC50 range of 2–20 µM across viral, bacterial, and mammalian sialidases [3] ensures predictable, source-independent inhibition. This contrasts sharply with zanamivir, whose potency varies by >100,000-fold depending on enzyme origin (0.6–3 nM for influenza virus vs. 0.1–5 mM for bacterial sialidases) [3]. DANA's consistent potency eliminates the risk of inadvertent under- or over-dosing when enzyme identity is uncertain or when multiple sialidase sources coexist in the experimental system.

Rapid-Equilibrium Assay Positive Control

DANA is the preferred positive control for standard endpoint sialidase inhibition assays due to its fast-binding, rapid-equilibrium kinetics [2]. Unlike slow-binding inhibitors such as zanamivir and oseltamivir carboxylate, DANA reaches binding equilibrium quickly and does not require extended preincubation protocols to achieve consistent IC50 values [2]. This property makes DANA ideally suited for high-throughput screening workflows, routine inhibitor validation, and any assay format where minimizing incubation time and protocol complexity is a priority. Its rapid binding ensures reproducible results across varied assay timelines and operator protocols.

Application

Selection Property

Validation Focus

Bacterial sialidase screening positive control

Broad-spectrum inhibition across diverse bacterial strains

Verify consistent IC50 benchmarking against known inhibitor references

C4-position SAR baseline

Well-characterized scaffold with documented potency-enhancement benchmarks

Confirm relative potency gains of novel C4-substituted analogs

Mixed-source sialidase inhibition

Source-independent, narrow potency range (2–20 µM)

Assess inhibition consistency in undefined or multi-enzyme systems

Rapid-equilibrium assay positive control

Fast-binding, preincubation-independent kinetics

Validate endpoint IC50 reproducibility under standard assay timelines

• [1] Hoffmann, A., et al. (2021). Lectin-based assay for the determination of the inhibition activity of small molecule inhibitors of neuraminidases. Journal of Biotechnology, 325, 65-72. View Source
• [2] Barrett, S., Mohr, P. G., Schmidt, P. M., & McKimm-Breschkin, J. L. (2011). Real Time Enzyme Inhibition Assays Provide Insights into Differences in Binding of Neuraminidase Inhibitors to Wild Type and Mutant Influenza Viruses. PLoS ONE, 6(8), e23627. View Source
• [3] Nishikawa, K., & Takahashi, T. (2012). Bacterial Neuraminidase Rescues Influenza Virus Replication from Inhibition by a Neuraminidase Inhibitor. PLoS ONE, 7(9), e45371. View Source